Cas no 1806992-86-8 (Ethyl 4-cyano-3-(difluoromethyl)-2-nitropyridine-6-acetate)

• Product Name: Ethyl 4-cyano-3-(difluoromethyl)-2-nitropyridine-6-acetate
• CAS No: 1806992-86-8
• MF: C₁₁H₉F₂N₃O₄
• MW: 285.203669309616
• CID: 4879025
• Update Time: 2025-06-08

Ethyl 4-cyano-3-(difluoromethyl)-2-nitropyridine-6-acetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 4-cyano-3-(difluoromethyl)-2-nitropyridine-6-acetate

• Inchi： 1S/C11H9F2N3O4/c1-2-20-8(17)4-7-3-6(5-14)9(10(12)13)11(15-7)16(18)19/h3,10H,2,4H2,1H3
• InChI Key： DEEDRSRRFMYNQE-UHFFFAOYSA-N
• SMILES： FC(C1=C([N+](=O)[O-])N=C(C=C1C#N)CC(=O)OCC)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 418
• XLogP3: 1.5
• Topological Polar Surface Area: 109

Additional information on Ethyl 4-cyano-3-(difluoromethyl)-2-nitropyridine-6-acetate

Ethyl 4-cyano-3-(difluoromethyl)-2-nitropyridine-6-acetate (CAS No. 1806992-86-8): An Overview of a Promising Compound in Pharmaceutical Research

Ethyl 4-cyano-3-(difluoromethyl)-2-nitropyridine-6-acetate (CAS No. 1806992-86-8) is a novel compound that has garnered significant attention in the field of pharmaceutical research due to its unique chemical structure and potential therapeutic applications. This compound belongs to the class of substituted pyridines, which are known for their diverse biological activities, including anti-inflammatory, antiviral, and anticancer properties.

The chemical structure of Ethyl 4-cyano-3-(difluoromethyl)-2-nitropyridine-6-acetate features a pyridine ring with a cyano group at the 4-position, a difluoromethyl group at the 3-position, and a nitro group at the 2-position. Additionally, an ethyl acetate group is attached to the 6-position of the pyridine ring. This intricate arrangement of functional groups imparts specific chemical and biological properties to the compound, making it a valuable candidate for various pharmaceutical applications.

Recent studies have highlighted the potential of Ethyl 4-cyano-3-(difluoromethyl)-2-nitropyridine-6-acetate in the treatment of inflammatory diseases. In vitro experiments have shown that this compound exhibits potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. Furthermore, it has been demonstrated to modulate the activity of key signaling pathways involved in inflammation, such as NF-κB and MAPK.

In addition to its anti-inflammatory properties, Ethyl 4-cyano-3-(difluoromethyl)-2-nitropyridine-6-acetate has also shown promise in antiviral research. Studies have indicated that this compound can effectively inhibit the replication of several viruses, including influenza and herpes simplex virus (HSV). The mechanism of action is believed to involve interference with viral entry and replication processes within host cells.

The anticancer potential of Ethyl 4-cyano-3-(difluoromethyl)-2-nitropyridine-6-acetate has also been explored. Preclinical studies have demonstrated that this compound can induce apoptosis in various cancer cell lines, including those derived from breast, lung, and colon cancers. The anticancer activity is thought to be mediated through multiple mechanisms, such as disruption of cell cycle progression and inhibition of angiogenesis.

The pharmacokinetic profile of Ethyl 4-cyano-3-(difluoromethyl)-2-nitropyridine-6-acetate has been extensively studied to understand its behavior in biological systems. Research has shown that this compound exhibits good oral bioavailability and favorable pharmacokinetic parameters, making it suitable for further development as a therapeutic agent. Additionally, its stability under physiological conditions and low toxicity profile contribute to its potential as a safe and effective drug candidate.

Clinical trials are currently underway to evaluate the safety and efficacy of Ethyl 4-cyano-3-(difluoromethyl)-2-nitropyridine-6-acetate in various disease conditions. Preliminary results from phase I trials have been promising, with no significant adverse effects reported at therapeutic doses. These findings have paved the way for more advanced clinical trials to further investigate its therapeutic potential.

In conclusion, Ethyl 4-cyano-3-(difluoromethyl)-2-nitropyridine-6-acetate (CAS No. 1806992-86-8) represents a promising compound with a wide range of potential applications in pharmaceutical research. Its unique chemical structure and diverse biological activities make it an attractive candidate for the development of new therapeutic agents targeting inflammatory diseases, viral infections, and cancer. Ongoing research and clinical trials will continue to elucidate its full therapeutic potential and pave the way for its future use in clinical practice.